Cas no 31786-70-6 (Phosphorothioic acid,S-ester with N-[4-[(2-mercapto-1,1-dimethylethyl)amino]butyl]phthalimide (8CI))

• Product Name: Phosphorothioic acid,S-ester with N-[4-[(2-mercapto-1,1-dimethylethyl)amino]butyl]phthalimide (8CI)
• CAS No: 31786-70-6
• MF: C₁₆H₂₃N₂O₅PS
• MW: 386.402983903885
• CID: 313943
• PubChem ID: 208206
• Update Time: 2025-04-19

Phosphorothioic acid,S-ester with N-[4-[(2-mercapto-1,1-dimethylethyl)amino]butyl]phthalimide (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-ester with N-[4-[(2-mercapto-1,1-dimethylethyl)amino]butyl]phthalimide (8CI)
• 2-Methyl-2-((4-phthalimidobutyl)amino)propanethiol hydrogen phosphate
• BRN 1503277
• GQNUWXHRQJXXCI-UHFFFAOYSA-N
• 2-Methyl-2-((4-phthalimidobutyl)amino)propanethiol hydrogen phosphate (ester)
• Phthalimide, N-(4-((1,1-dimethyl-2-mercaptoethyl)amino)butyl)-, hydrogen phosphate (ester)
• Propanethiol, 2-methyl-2-((4-phthalimidobutyl)amino)-, hydrogen phosphate (ester)
• S-(2-([4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)butyl]amino)-2-methylpropyl) dihydrogen thiophosphate #
• S-2-Methyl-2-[4-[phthalimidobutylamino]propyl dihydrogen phosphorothioate
• N-(4-((1,1-Dimethyl-2-mercaptoethyl)amino)butyl)phthalimide hydrogen phosphate
• Phthalimide, N-(4-((1,1-dimethyl-2-mercaptoethyl)amino)butyl)-, hydrogen phosphate
• DTXSID60953720
• N-(4-((1,1-Dimethyl-2-mercaptoethyl)amino)butyl)phthalimide hydrogen phosphate (ester)
• s-(2-{[4-(1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)butyl]amino}-2-methylpropyl) dihydrogen phosphorothioate
• 31786-70-6
• Propanethiol, 2-methyl-2-((4-phthalimidobutyl)amino)-, hydrogen phosphate

• Inchi： 1S/C16H23N2O5PS/c1-16(2,11-25-24(21,22)23)17-9-5-6-10-18-14(19)12-7-3-4-8-13(12)15(18)20/h3-4,7-8,17H,5-6,9-11H2,1-2H3,(H2,21,22,23)
• InChI Key： GQNUWXHRQJXXCI-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)NCCCCN1C(C2C=CC=CC=2C1=O)=O)P(=O)(O)O

Computed Properties

• Exact Mass: 386.10669
• Monoisotopic Mass: 386.10653001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 106.94